Cas no 2355428-89-4 (rac-(1r,4r)-4-methylcyclohexylmethanesulfonyl chloride, trans)

• Product Name: rac-(1r,4r)-4-methylcyclohexylmethanesulfonyl chloride, trans
• CAS No: 2355428-89-4
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• MDL: MFCD33031657
• CID: 5655572
• PubChem ID: 65907034
• Update Time: 2025-05-25

rac-(1r,4r)-4-methylcyclohexylmethanesulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• 1488647-20-6
• AKOS015248453
• EN300-27702900
• (4-methylcyclohexyl)methanesulfonyl chloride
• 2355428-89-4
• [(1r,4r)-4-methylcyclohexyl]methanesulfonyl chloride
• (4-methylcyclohexyl)methanesulfonylchloride
• EN300-278531
• rac-(1r,4r)-4-methylcyclohexylmethanesulfonyl chloride, trans

• MDL： MFCD33031657
• Inchi： 1S/C8H15ClO2S/c1-7-2-4-8(5-3-7)6-12(9,10)11/h7-8H,2-6H2,1H3
• InChI Key： MFZJRRWJAIIIOM-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 210.0481286g/mol
• Monoisotopic Mass: 210.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on rac-(1r,4r)-4-methylcyclohexylmethanesulfonyl chloride, trans

rac-(1R,4R)-4-Methylcyclohexylmethanesulfonyl Chloride, Trans: A Comprehensive Overview

The compound rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride, trans (CAS No: 2355428-89-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of sulfonamides and is widely recognized for its unique chemical properties and versatile reactivity. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

Structural Characteristics and Synthesis Methods

Rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride is a chiral compound with a cyclohexane ring substituted by a methyl group at the 4-position and a methanesulfonyl chloride group at the 1-position. The trans configuration indicates that the substituents on the cyclohexane ring are positioned opposite to each other. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties.

The synthesis of this compound typically involves multi-step reactions starting from cyclohexane derivatives. One common approach is the alkylation of cyclohexane followed by sulfonation and subsequent conversion to the sulfonyl chloride form. Recent studies have explored more efficient synthetic pathways using catalytic asymmetric synthesis to achieve high enantiomeric excess (ee) in the product.

Applications in Chemistry and Materials Science

Rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride has found extensive use as an intermediate in organic synthesis, particularly in the preparation of biologically active compounds. Its sulfonyl chloride functionality makes it an excellent electrophile for nucleophilic substitution reactions, enabling the construction of complex molecular architectures.

In materials science, this compound has been employed as a precursor for advanced polymers and coatings due to its ability to form strong covalent bonds with various substrates. Recent research has highlighted its potential in developing self-healing materials and stimuli-responsive polymers.

Recent Research Advances

Recent studies have focused on optimizing the synthesis of rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride to enhance yield and reduce environmental impact. Green chemistry approaches, such as using microwave-assisted synthesis and enzymatic catalysis, have shown promising results in improving reaction efficiency.

In addition to its traditional applications, this compound has emerged as a valuable tool in drug discovery. Researchers have utilized its unique reactivity to design novel bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

Safety and Handling Considerations

While rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its reactive nature. It is recommended to wear appropriate personal protective equipment (PPE) when working with this compound and ensure good ventilation in the laboratory setting.

Efforts are ongoing to develop safer handling protocols and waste management strategies for this compound to minimize its environmental footprint while maximizing its utility in industrial and academic settings.

In conclusion, rac-(1R,4R)-4-methylcyclohexylmethanesulfonyl chloride remains a cornerstone compound in modern organic chemistry with continually evolving applications driven by cutting-edge research. Its unique properties make it an invaluable tool for scientists across diverse disciplines seeking innovative solutions to complex challenges.